Cas no 2229360-73-8 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal
• CAS No: 2229360-73-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 6207082
• PubChem ID: 165644598
• Update Time: 2025-06-08

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal
• 2229360-73-8
• EN300-1918497

• Inchi： 1S/C12H13BrO3/c1-12(2,7-14)8-5-9(13)11-10(6-8)15-3-4-16-11/h5-7H,3-4H2,1-2H3
• InChI Key： UVHSNWCHRRUETA-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C=C(C=1)C(C=O)(C)C)OCCO2

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal

Compound CAS No. 2229360-73-8: 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanal

Compound CAS No. 2229360-73-8, also known as 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanal, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound has garnered considerable attention due to its unique structural properties and potential for use in drug development and as a precursor in the synthesis of complex molecules.

The molecular structure of 2-(8-Bromo-2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-Methylpropanal consists of a benzodioxin ring system substituted with a bromine atom at position 8 and a methyl group attached to the aldehyde moiety at position 6. This configuration imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in cancer biology and neurodegenerative diseases. The bromine substitution at position 8 has been shown to enhance the compound's bioavailability and selectivity when used as a lead molecule in drug discovery programs.

In terms of synthesis, Compound CAS No. 2229360-73-8 can be prepared through a multi-step process involving coupling reactions and oxidation steps. The optimization of these steps has been a focus of recent research efforts, with chemists developing more efficient and environmentally friendly methods to synthesize this compound on a larger scale.

The physical properties of this compound include a melting point of approximately 150°C and a boiling point around 450°C under standard conditions. Its solubility characteristics make it suitable for use in both organic and aqueous environments, depending on the specific application requirements.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of Compound CAS No. 2229360-73-8. Preliminary results indicate that it exhibits low acute toxicity in standard assays, suggesting that it may be safer for use in certain industrial applications compared to other similar compounds.

In conclusion, Compound CAS No. 2229360-73-8, or 2-(8-Bromo-..., represents a promising molecule with diverse applications across multiple scientific disciplines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both academic research and industrial innovation.